Cas no 1624618-02-5 (Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate)

• Product Name: Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate
• CAS No: 1624618-02-5
• MF: C₃₉H₇₈N₂O₄S₄
• MW: 767.30762720108
• CID: 6626055
• PubChem ID: 78324836
• Update Time: 2026-03-11

Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-[3-(dimethylamino)propyl]-N-[3-[2-(dodecyldithio)ethoxy]-3-oxopropyl]-, 2-(dodecyldithio)ethyl ester
• 80-O16B
• BP-29586
• 1624618-02-5
• CS-0647210
• G70161
• 2-(dodecyldisulfanyl)ethyl 3-{[3-(dimethylamino)propyl]({3-[2-(dodecyldisulfanyl)ethoxy]-3-oxopropyl})amino}propanoate
• 80-O16B?
• HY-W590531
• PD166898
• Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate

• Inchi： 1S/C39H78N2O4S4/c1-5-7-9-11-13-15-17-19-21-23-34-46-48-36-32-44-38(42)26-30-41(29-25-28-40(3)4)31-27-39(43)45-33-37-49-47-35-24-22-20-18-16-14-12-10-8-6-2/h5-37H2,1-4H3
• InChI Key： KEEDANUIQHUIOP-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)(CCC(=O)OCCSSCCCCCCCCCCCC)CCC(=O)OCCSSCCCCCCCCCCCC

Computed Properties

• Exact Mass: 766.48444367g/mol
• Monoisotopic Mass: 766.48444367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 760.7±60.0 °C(Predicted)
• Solubility: Ethanol: 10mg/ml
• pka: 9.49±0.28(Predicted)

Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate Security Information

• Storage Condition：Store at -20°C

Additional information on Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate

Introduction to Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate (CAS No. 1624618-02-5)

Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate, a compound with the CAS number CAS No. 1624618-02-5, represents a significant advancement in the field of specialized chemical applications. This compound, characterized by its complex molecular structure, has garnered attention for its potential in various industrial and research applications. The molecular formula and structural intricacies of this compound make it a subject of interest for scientists and researchers exploring innovative solutions in material science and biochemical interactions.

The primary focus of this introduction is to delve into the properties, potential applications, and recent research developments associated with Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate. By examining its chemical composition and functional groups, we can better understand how it interacts with other substances and its suitability for specific applications. The compound's unique structure, featuring multiple sulfanyl and azane bridges, suggests a high degree of reactivity and versatility in chemical reactions.

In recent years, there has been a growing interest in compounds that exhibit both hydrophobic and hydrophilic properties due to their ability to form stable interfaces between different phases. The presence of long-chain alkyl groups (dodecyl) and polar amine functionalities in Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate makes it an excellent candidate for applications such as surfactants, emulsifiers, and stabilizers. These properties are particularly valuable in industries where the formation of stable emulsions or the stabilization of foams is crucial.

One of the most intriguing aspects of this compound is its potential use in biomedical research. The azanediyl bridge in its structure provides a scaffold for further functionalization, allowing researchers to attach various bioactive molecules. This flexibility makes it a promising candidate for drug delivery systems, where precise targeting and controlled release are essential. Additionally, the compound's ability to interact with biological molecules suggests that it could be used as a ligand or chelating agent in biochemical assays.

Recent studies have begun to explore the use of Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate in material science applications. Its unique structural features make it suitable for creating novel polymers or copolymers with enhanced mechanical properties. For instance, researchers have investigated its potential as a cross-linking agent in the formation of hydrogels, which have applications in tissue engineering and wound healing. The compound's ability to form stable networks while maintaining flexibility makes it an attractive option for these advanced materials.

The industrial relevance of this compound cannot be overstated. Its multifunctional nature allows it to be utilized across multiple sectors, from cosmetics to manufacturing. In the cosmetics industry, derivatives of this compound have been explored as active ingredients in skincare products due to their ability to enhance moisture retention and barrier function. Similarly, in manufacturing processes, it can serve as an additive to improve the properties of polymers or as a component in coatings that require exceptional durability.

The environmental impact of using such compounds is also a critical consideration. While Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate offers numerous benefits, researchers are continually assessing its biodegradability and ecological footprint. Efforts are underway to develop derivatives that are more environmentally friendly without compromising on performance. This balance between efficacy and sustainability is crucial for ensuring that industrial applications remain viable long-term.

In conclusion, the compound Bis(2-(dodecyldisulfaneyl)ethyl) 3,3'-((3-(dimethylamino)propyl)azanediyl)dipropionate (CAS No. 1624618-02-5) represents a fascinating example of how complex molecular structures can lead to innovative applications across various fields. Its unique properties make it suitable for use as a surfactant, emulsifier, drug delivery agent, material science component, and more. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow even further.